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Compound of Interest

Compound Name: Chloromethyl pivalate

Cat. No.: B579706 Get Quote

For Immediate Release

[City, State] – Researchers, scientists, and drug development professionals now have access

to a comprehensive guide on the proper disposal procedures for chloromethyl pivalate. This

document provides essential safety and logistical information, ensuring the safe handling and

disposal of this hazardous chemical in a laboratory setting. Adherence to these procedures is

critical for maintaining a safe laboratory environment and complying with regulatory standards.

Chloromethyl pivalate is a flammable, corrosive, and lachrymatory substance that requires

careful handling to prevent injury and environmental contamination.[1][2] This guide outlines

the necessary personal protective equipment (PPE), spill cleanup procedures, and a detailed

chemical neutralization protocol for the safe disposal of waste chloromethyl pivalate.

Essential Safety Precautions
Before handling chloromethyl pivalate, it is imperative to work in a well-ventilated area,

preferably under a chemical fume hood.[3] All ignition sources must be eliminated from the

immediate area due to the compound's flammability.[3] Personnel must wear appropriate

personal protective equipment (PPE) at all times.

Table 1: Required Personal Protective Equipment (PPE)
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PPE Category Specification

Eye Protection Tightly fitting safety goggles with side-shields.

Hand Protection
Protective gloves (e.g., Butoject®). Consult

manufacturer for compatibility.[3]

Body Protection
Flame-retardant lab coat and, for larger

quantities, full-body clothing.[3]

Respiratory
For spill clean-up or if exposure limits are

exceeded, a full-face respirator is necessary.

Spill & Leak Management
In the event of a spill, immediate action is required to contain and clean up the material safely.

Step-by-Step Spill Cleanup Protocol:

Evacuate and Ventilate: Evacuate non-essential personnel from the area and ensure

adequate ventilation.[4]

Eliminate Ignition Sources: Remove all sources of ignition from the spill area.[2][4][5]

Absorb the Spill: Cover the spill with an inert, non-combustible absorbent material such as

sand, silica gel, or vermiculite.[5] Do not use combustible materials like sawdust.

Collect the Waste: Using spark-proof tools, carefully collect the absorbed material and place

it into a suitable, labeled, and closed container for disposal.[2][4][5]

Decontaminate the Area: Clean the spill area thoroughly with soap and water.

Dispose of Waste: The collected waste is considered hazardous and must be disposed of

through an approved waste disposal plant in accordance with local, state, and federal

regulations.[2][5]

Chemical Neutralization for Disposal
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For the disposal of surplus or waste chloromethyl pivalate, a controlled chemical

neutralization process is recommended. As an acyl halide, chloromethyl pivalate reacts

vigorously with water to form pivalic acid and hydrochloric acid.[3] This reaction can be

managed safely using the following laboratory-scale procedure.

Experimental Protocol for Hydrolysis of Chloromethyl Pivalate:

This procedure is adapted for the hydrolysis of acyl halides.

Materials:

Waste chloromethyl pivalate

Sodium hydroxide (NaOH) solution (e.g., 2.5 M)

Three-necked round-bottom flask

Stirrer

Dropping funnel

Ice bath

Procedure:

Prepare the Reaction Setup: In a well-ventilated fume hood, equip a three-necked flask with

a stirrer and a dropping funnel. Place the flask in an ice bath to control the reaction

temperature.

Prepare a Basic Solution: Place a suitable amount of a cold sodium hydroxide solution into

the flask.

Slow Addition of Chloromethyl Pivalate: Slowly add the chloromethyl pivalate to the

stirred, cold basic solution via the dropping funnel. The rate of addition should be controlled

to prevent excessive heat generation.

Reaction and Neutralization: Allow the mixture to stir until the reaction is complete. The

chloromethyl pivalate will be hydrolyzed to sodium pivalate and sodium chloride.
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Final pH Adjustment: Check the pH of the resulting solution and neutralize it with an

appropriate acid or base if necessary.

Disposal: The final neutralized aqueous solution can typically be disposed of down the drain

with copious amounts of water, pending local regulations.[6]
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Caption: Logical workflow for the proper disposal of chloromethyl pivalate.

Data Presentation
Table 2: Properties and Hazards of Chloromethyl Pivalate
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Property Value

CAS Number 18997-19-8[2][5]

Molecular Formula C6H11ClO2[2]

Molecular Weight 150.6 g/mol [2]

Appearance Clear colorless to very faint yellow liquid[6]

Flash Point 40 °C[6]

Hazards

Flammable liquid and vapor, Corrosive, Causes

severe skin and eye burns, Lachrymator

(causes tearing), Harmful if swallowed or

inhaled.[1][2]

Incompatible Materials
Strong oxidizing agents, strong acids, strong

bases, strong reducing agents.[2]

Hazardous Decomposition

Upon thermal decomposition, can release

irritating gases and vapors such as carbon

monoxide (CO), carbon dioxide (CO2), and

hydrogen chloride gas.[2][4][5]

By following these detailed procedures, laboratory personnel can ensure the safe handling and

disposal of chloromethyl pivalate, minimizing risks and promoting a culture of safety. For

further information, always refer to the material's Safety Data Sheet (SDS) and your institution's

specific safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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